Cas no 2757924-90-4 (Benzonitrile, 4-ethynyl-2,5-difluoro-)

• Product Name: Benzonitrile, 4-ethynyl-2,5-difluoro-
• CAS No: 2757924-90-4
• MF: C₉H₃F₂N
• MW: 163.123628854752
• CID: 5843761
• PubChem ID: 165765995
• Update Time: 2025-11-06

Benzonitrile, 4-ethynyl-2,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-ethynyl-2,5-difluoro-
• 4-ethynyl-2,5-difluorobenzonitrile
• 2757924-90-4
• EN300-37350350

• Inchi： 1S/C9H3F2N/c1-2-6-3-9(11)7(5-12)4-8(6)10/h1,3-4H
• InChI Key： XUGXXIHJWLBFKK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(F)=C(C#C)C=C1F

Computed Properties

• Exact Mass: 163.02335542g/mol
• Monoisotopic Mass: 163.02335542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 225.4±40.0 °C(Predicted)

Additional information on Benzonitrile, 4-ethynyl-2,5-difluoro-

Exploring the Properties and Applications of Benzonitrile, 4-ethynyl-2,5-difluoro- (CAS No. 2757924-90-4)

Benzonitrile, 4-ethynyl-2,5-difluoro- (CAS No. 2757924-90-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique molecular structure and potential applications in various fields. This compound, characterized by its ethynyl and difluoro substitutions on a benzonitrile backbone, offers intriguing chemical properties that make it a valuable building block in synthetic chemistry, materials science, and pharmaceutical research.

One of the most notable features of Benzonitrile, 4-ethynyl-2,5-difluoro- is its role in click chemistry, a rapidly growing area of research that focuses on high-yield, modular reactions. The ethynyl group in this compound enables it to participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely used in drug discovery, bioconjugation, and polymer science. Researchers are increasingly exploring its potential in creating functionalized materials and bioactive molecules, aligning with the current trend toward sustainable and efficient synthetic methodologies.

In the realm of materials science, Benzonitrile, 4-ethynyl-2,5-difluoro- has shown promise as a precursor for organic electronic devices. Its difluoro substitutions enhance electron-withdrawing properties, making it suitable for designing organic semiconductors and photovoltaic materials. With the global push toward renewable energy and green technology, this compound’s potential in optoelectronic applications is a hot topic among researchers and industry professionals.

Another area where Benzonitrile, 4-ethynyl-2,5-difluoro- is gaining traction is in pharmaceutical intermediates. The benzonitrile core is a common motif in drug design, and the introduction of ethynyl and fluoro groups can significantly alter a molecule’s bioavailability and binding affinity. Recent studies have highlighted its utility in developing targeted therapies, particularly in oncology and neurology, where precision medicine is a major focus.

From an environmental perspective, the synthesis and handling of Benzonitrile, 4-ethynyl-2,5-difluoro- align with the principles of green chemistry. Researchers are optimizing its production to minimize waste and energy consumption, addressing the growing demand for sustainable chemical processes. This aligns with broader industry trends, as companies and institutions prioritize eco-friendly alternatives to traditional synthetic routes.

In summary, Benzonitrile, 4-ethynyl-2,5-difluoro- (CAS No. 2757924-90-4) is a versatile compound with applications spanning click chemistry, materials science, and pharmaceutical research. Its unique structural features and adaptability make it a valuable tool for scientists exploring next-generation technologies and innovative solutions. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing multiple scientific disciplines.